Cas no 1255637-89-8 (4-(3-Methoxyphenyl)pyridine-2-carboxylic acid)
1255637-89-8 structure
Product Name:4-(3-Methoxyphenyl)pyridine-2-carboxylic acid
CAS No:1255637-89-8
MF:C13H11NO3
MW:229.231343507767
MDL:MFCD09027592
CID:1004493
PubChem ID:53222780
Update Time:2025-04-20
4-(3-Methoxyphenyl)pyridine-2-carboxylic acid Chemical and Physical Properties
Names and Identifiers
-
- 4-(3-Methoxyphenyl)pyridine-2-carboxylic acid
- 4-(3-Methoxyphenyl)picolinicacid
- 4-(3-Methoxyphenyl)picolinic acid
- 1255637-89-8
- AKOS022545261
- MFCD09027592
- TS-03264
-
- MDL: MFCD09027592
- Inchi: 1S/C13H11NO3/c1-17-11-4-2-3-9(7-11)10-5-6-14-12(8-10)13(15)16/h2-8H,1H3,(H,15,16)
- InChI Key: WYAMUUQZZQEKJB-UHFFFAOYSA-N
- SMILES: O(C)C1=CC=CC(=C1)C1C=CN=C(C(=O)O)C=1
Computed Properties
- Exact Mass: 229.07389321g/mol
- Monoisotopic Mass: 229.07389321g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 17
- Rotatable Bond Count: 3
- Complexity: 269
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.3
- Topological Polar Surface Area: 59.4Ų
Experimental Properties
- Density: 1.2±0.1 g/cm3
- Boiling Point: 428.5±35.0 °C at 760 mmHg
- Flash Point: 213.0±25.9 °C
- Vapor Pressure: 0.0±1.1 mmHg at 25°C
4-(3-Methoxyphenyl)pyridine-2-carboxylic acid Security Information
- Signal Word:warning
- Hazard Statement: H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
- Warning Statement: P264+P280+P305+P351+P338+P337+P313
- Safety Instruction: H303+H313+H333
- Storage Condition:storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)
4-(3-Methoxyphenyl)pyridine-2-carboxylic acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Chemenu | CM324896-1g |
4-(3-Methoxyphenyl)picolinic acid |
1255637-89-8 | 95% | 1g |
$434 | 2021-08-18 | |
| Chemenu | CM324896-1g |
4-(3-Methoxyphenyl)picolinic acid |
1255637-89-8 | 95% | 1g |
$510 | 2022-06-13 | |
| Matrix Scientific | 082432-1g |
4-(3-Methoxyphenyl)pyridine-2-carboxylic acid, 97% |
1255637-89-8 | 97% | 1g |
$885.00 | 2023-09-08 |
4-(3-Methoxyphenyl)pyridine-2-carboxylic acid Related Literature
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1. An integrated microfluidic 3D tumor system for parallel and high-throughput chemotherapy evaluation†Dan Liu,Rui Hu,Zhongchao Huang,Meilin Sun,Kai Han Analyst, 2020,145, 6447-6455
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Somenath Panda,Kaushik Kundu,Anusha Basaiahgari,Sanjib Senapati,Ramesh L. Gardas New J. Chem., 2018,42, 7105-7118
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Jing Chen,Yu Shao,Danzhen Li J. Mater. Chem. A, 2017,5, 937-941
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4. An integrated chip for immunofluorescence and its application to analyze lysosomal storage disordersJie Shen,Ying Zhou,Tu Lu,Junya Peng,Zhixiang Lin,Yuhong Pang,Li Yu Lab Chip, 2012,12, 317-324
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James D. Kirkham,Patrick M. Delaney,George J. Ellames,Eleanor C. Row,Joseph P. A. Harrity Chem. Commun., 2010,46, 5154-5156
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